RMPI-8226-38
Overview
Description
RMPI-8226-38 is an irreversible inhibitor of USP7. RMPI-8226-38 is a thiazole compound from the human multiple myeloma cell line RMPI-8226. Its IC50 against RMPI-8226 is 22 uM.
Scientific Research Applications
1. Diagnostic and Management of Coronary Artery Disease
RMPI, Radionuclide Myocardial Perfusion Imaging, plays a critical role in the diagnosis and management of coronary artery disease (CAD). This technique is essential in assessing the extent, severity, and location of perfusion abnormalities in the heart, providing valuable prognostic information. RMPI is particularly significant in managing patients with known or suspected CAD, although its application in asymptomatic patients is still under evaluation (Fazel & Shaw, 2011); (Hendel et al., 2011).
2. Study of Multiple Myeloma Cells
In the realm of cancer research, specifically multiple myeloma (MM), RMPI 8226 cells have been utilized. A study exploring the effects of curcumol on MM cells used RMPI 8226 as a subject to investigate the biological behavior of these cells. This research contributes to understanding the potential mechanisms of MM treatment (Sun, Ll, Zhou, & Fu, 2016).
3. Regenerative Medicine (RM)
In the broader field of regenerative medicine, RMPI (Radionuclide Myocardial Perfusion Imaging) is not directly mentioned, but the principles of regenerative medicine may influence future applications in areas like cardiac imaging. Regenerative medicine focuses on regenerating, replacing, or repairing tissues and organs, which could intersect with cardiac imaging techniques in the future (Witten, Mcfarland, & Simek, 2015).
4. Compressed Sensing in Signal Acquisition
RMPI technology also has applications in areas like signal acquisition, as seen in the development of hardware/software platforms for sub-Nyquist rate signal acquisition. This application highlights the potential of RMPI in areas outside traditional medical imaging, demonstrating its versatility in technological applications (Yoo et al., 2012).
properties
Product Name |
RMPI-8226-38 |
|---|---|
Molecular Formula |
C10H6Cl2N2OS2 |
Molecular Weight |
305.19 |
IUPAC Name |
1-(2-((3,5-dichloropyridin-4-yl)thio)thiazol-5-yl)ethan-1-one |
InChI |
InChI=1S/C10H6Cl2N2OS2/c1-5(15)8-4-14-10(16-8)17-9-6(11)2-13-3-7(9)12/h2-4H,1H3 |
InChI Key |
LPIBKEIDTHOBCG-UHFFFAOYSA-N |
SMILES |
CC(C1=CN=C(S1)SC2=C(Cl)C=NC=C2Cl)=O |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>2 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
RMPI-8226-38; RMPI8226-38; RMPI 8226-38; RMPI-8226 38; RMPI8226 38; RMPI 8226 38 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![1-[[1-(4-Fluorophenyl)-5-(2-methoxyphenyl)pyrazole-3-carbonyl]amino]cyclohexane-1-carboxylic acid](/img/structure/B1193380.png)
![N-(3-(Diethylamino)propyl)-2-(5,9-dimethyl-8-oxothieno[2',3':4,5]pyrrolo[1,2-d][1,2,4]triazin-7(8H)-yl)acetamide](/img/structure/B1193381.png)
